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Compound of Interest

Compound Name: 5-Bromo-2,4-difluorobenzoic acid

Cat. No.: B129516

An In-depth Technical Guide to 5-Bromo-2,4-
difluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2,4-difluorobenzoic
acid, a key intermediate in pharmaceutical and chemical synthesis. The document details its
chemical structure, analytical characterization, synthesis protocols, and applications, with a
focus on data presentation and experimental methodology.

Chemical Structure and Properties

5-Bromo-2,4-difluorobenzoic acid is an aromatic compound with the chemical formula
C7HsBrF202.[1] Its structure consists of a benzoic acid core substituted with a bromine atom at
the 5-position and two fluorine atoms at the 2- and 4-positions. This specific substitution pattern
significantly influences its chemical reactivity and potential biological activity.[1]

The presence of electron-withdrawing fluorine atoms and a bromine atom on the aromatic ring
makes it a valuable building block in medicinal chemistry for the synthesis of complex bioactive
molecules and new pharmaceutical compounds.[1]

Table 1: Physicochemical Properties of 5-Bromo-2,4-difluorobenzoic acid
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Property Value Reference
CAS Number 28314-83-2 [1][2][3]
Molecular Formula C7H3BrF202 [11[2][3]
Molecular Weight 237.00 g/mol [11[3]
IUPAC Name 5-t.)romo-2,4-dif|uorobenzoic (2]

acid
Melting Point 149-151 °C [2]
SMILES ;201=C(C(=CC(=ClBr)F)F)C(=O "

BLSMDXUAEFVYID-
INChl Key [1]
UHFFFAOYSA-N

Below is a graphical representation of the logical relationship of the core chemical entity and its
key identifiers.
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Click to download full resolution via product page

Caption: Core identifiers for 5-Bromo-2,4-difluorobenzoic acid.

Synthesis

The most common method for synthesizing 5-Bromo-2,4-difluorobenzoic acid involves the
electrophilic bromination of 2,4-difluorobenzoic acid.[1][4] Various brominating agents and
reaction conditions have been explored to optimize yield and purity.[1] A general workflow for a
high-purity synthesis is outlined below.[4]
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Synthesis Workflow

Start: 2,4-Difluorobenzoic Acid
+ Concentrated H2SOa4

y

Bromination:
Add Brominating Agent
(e.g., NBS)

l

Quenching & Filtration

Crude Product

Esterification with Alcohol

Rectification (Distillation)

Alkaline Hydrolysis & Acidification

Final Product:
High-Purity 5-Bromo-2,4-difluorobenzoic Acid
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Synthesized Product

:

Structural Analysis

NMR Spectroscopy
(1H1 13C)

IR Spectroscopy Mass Spectrometry

Purity & Identity Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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